Cas no 7267-41-6 (4,6-Dihydroxybenzodthiazole-2-carbonitrile)

4,6-Dihydroxybenzodthiazole-2-carbonitrile structure
7267-41-6 structure
Product Name:4,6-Dihydroxybenzodthiazole-2-carbonitrile
CAS No:7267-41-6
MF:C8H4N2O2S
MW:192.194560050964
CID:838503
PubChem ID:45077732
Update Time:2025-04-19

4,6-Dihydroxybenzodthiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile
    • 2-Benzothiazolecarbonitrile, 4,6-dihydroxy-
    • 4,6-dihydroxy-2-Benzothiazolecarbonitrile
    • 2-Benzothiazolecarbonitrile,4,6-dihydroxy-(7CI,8CI)
    • 7267-41-6
    • DTXSID00663376
    • FT-0725616
    • 4,6-dihydroxy-1,3-benzothiazole-2-carbonitrile
    • 4,6-Dihydroxybenzodthiazole-2-carbonitrile
    • MDL: MFCD18813182
    • Inchi: 1S/C8H4N2O2S/c9-3-7-10-8-5(12)1-4(11)2-6(8)13-7/h1-2,11-12H
    • InChI Key: MAPITXHLIVXDRV-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=NC2C(=CC(=CC1=2)O)O

Computed Properties

  • Exact Mass: 191.99942
  • Monoisotopic Mass: 191.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 77.14

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